Cas no 1021079-83-3 (N-[(1-ethylpyrrolidin-2-yl)methyl]cyclohexanamine)

• Product Name: N-[(1-ethylpyrrolidin-2-yl)methyl]cyclohexanamine
• CAS No: 1021079-83-3
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 5097118
• PubChem ID: 13724258
• Update Time: 2026-03-02

N-[(1-ethylpyrrolidin-2-yl)methyl]cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanamine, N-cyclohexyl-1-ethyl-
• N-[(1-ethylpyrrolidin-2-yl)methyl]cyclohexanamine

• Inchi： 1S/C13H26N2/c1-2-15-10-6-9-13(15)11-14-12-7-4-3-5-8-12/h12-14H,2-11H2,1H3
• InChI Key： LHEFBMICTIDDMN-UHFFFAOYSA-N
• SMILES： N1(CC)CCCC1CNC1CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-[(1-ethylpyrrolidin-2-yl)methyl]cyclohexanamine

N-[(1-Ethylpyrrolidin-2-yl)methyl]cyclohexanamine: A Comprehensive Overview

The compound N-[(1-Ethylpyrrolidin-2-yl)methyl]cyclohexanamine (CAS No. 1021079-83-3) is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of amines, specifically a secondary amine, and is characterized by its unique combination of a pyrrolidine ring and a cyclohexane ring. The molecule's structure plays a pivotal role in its chemical reactivity and biological activity, making it a subject of interest in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of N-[(1-Ethylpyrrolidin-2-yl)methyl]cyclohexanamine in drug discovery, particularly in the development of novel therapeutic agents. Its ability to act as a ligand for various receptors has been explored in depth, with researchers focusing on its role in modulating ion channels and enzyme activity. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory effects on certain kinase enzymes, which are key targets in cancer therapy.

In addition to its pharmacological applications, N-[(1-Ethylpyrrolidin-2-yl)methyl]cyclohexanamine has also been investigated for its potential use in agrochemicals. Its ability to enhance plant growth and resistance to environmental stressors has been reported in several recent agricultural studies. A 2023 paper in *Plant Physiology* highlighted its role as a growth regulator, suggesting that it could be used to improve crop yields under adverse conditions such as drought or high salinity.

The synthesis of N-[(1-Ethylpyrrolidin-2-yl)methyl]cyclohexanamine involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have developed efficient methods to synthesize this compound, often utilizing transition metal catalysts to facilitate key transformations. For example, a 2023 study in *Organic Process Research & Development* described a scalable synthesis route that employs palladium-catalyzed cross-coupling reactions, significantly improving the yield and purity of the final product.

From a structural perspective, N-[(1-Ethylpyrrolidin-2-yl)methyl]cyclohexanamine consists of two distinct aromatic rings connected by an amine group. The pyrrolidine ring contributes to the molecule's flexibility and hydrophobicity, while the cyclohexane ring provides rigidity and additional functional groups for interaction with biological systems. This unique combination of structural features makes it an ideal candidate for studying molecular recognition and binding interactions.

Recent advancements in computational chemistry have also shed light on the electronic properties of N-(1-Ethylpyrrolidin 2 ylmethyl)cyclohexanamine. Using density functional theory (DFT) calculations, researchers have mapped out its molecular orbitals and electron distribution, providing insights into its reactivity towards various chemical species. These findings have been instrumental in designing new synthetic pathways and predicting the behavior of this compound in different chemical environments.

In terms of industrial applications, N-(1-Ethylpyrrolidin 2 ylmethyl)cyclohexanamine has shown promise as an intermediate in the production of advanced materials such as polymers and coatings. Its ability to act as a crosslinking agent or initiator has been explored in polymer chemistry, with recent studies demonstrating its effectiveness in synthesizing high-performance thermosetting resins.

Furthermore, the environmental impact of N-(1-Ethylpyrrolidin 2 ylmethyl)cyclohexanamine has been a topic of interest among researchers. Studies conducted in 2023 have assessed its biodegradability under various conditions, with results indicating that it undergoes rapid microbial degradation under aerobic conditions. This information is crucial for determining its safety profile and potential use in eco-friendly applications.

Overall, N-(1-Ethylpyrrolidin 2 ylmethyl)cyclohexanamine (CAS No. 1021079-83) is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for addressing contemporary challenges in science and technology.